4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[4-(carboxymethyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C12H13NO5/c14-10(5-6-11(15)16)13-9-3-1-8(2-4-9)7-12(17)18/h1-4H,5-7H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key: UYICIPVOLGLJNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)NC(=O)CCC(=O)O
• Molecular Formula: C12H13NO5
• DSSTOX Substance ID: DTXSID50976807
• Molecular Weight: 251.23 g/mol
• CAS RN: 351158-37-7, 6132-27-0

Description

Synthesis Analysis

The synthesis of 4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid involves complex chemical reactions. Studies have detailed methods involving ring-opening reactions of itaconic anhydride with 3-aminoacetophenone, followed by characterization through techniques such as FT-IR, NMR, and X-ray diffraction (Nayak et al., 2014). Another research pathway involves novel syntheses via copper-catalyzed cross-coupling reactions, demonstrating innovative approaches to creating this compound (Chen, Hu, & Fu, 2013).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been extensively studied using techniques like FT-IR, NMR, and X-ray diffraction. These studies reveal detailed geometrical parameters, vibrational wavenumbers, and molecular electrostatic potential maps, providing insights into the stability and charge transfer within the molecule (Raju et al., 2015).

Chemical Reactions and Properties

Research on the chemical reactions and properties of this compound includes studies on its reactivity and interaction with other chemical entities. For instance, the dehydrative condensation between carboxylic acids and amines catalyzed by phenylboronic acid showcases the compound's potential for forming amidation reactions (Wang, Lu, & Ishihara, 2018).

Physical Properties Analysis

The physical properties, such as thermal and magnetic properties, of this compound derivatives have been analyzed. These studies offer insights into the compound's behavior under different conditions and its potential applications in various fields (Ferenc et al., 2017).

Chemical Properties Analysis

Investigations into the chemical properties of this compound and its derivatives include studies on their spectroscopic characterization and reactive properties. These studies provide a comprehensive understanding of the compound's reactivity, stability in water, and potential as a nonlinear optical material (Mary et al., 2017).